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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental measurements and

evaluated nuclear data for the neutron capture cross-section of Gallium-71 (⁷¹Ga). The

⁷¹Ga(n,γ)⁷²Ga reaction is of significant interest in various fields, including nuclear astrophysics,

reactor physics, and medical isotope production. Accurate knowledge of this cross-section is

crucial for modeling nucleosynthesis processes, ensuring the safety and efficiency of nuclear

reactors, and optimizing the production of medically relevant radionuclides.

This document summarizes key experimental data, compares them with the latest evaluated

nuclear data libraries, and provides detailed experimental protocols for the cited

measurements.

Data Presentation: Comparison of Experimental and
Evaluated Cross-Sections
The following table summarizes selected experimental measurements of the ⁷¹Ga(n,γ)⁷²Ga

cross-section and compares them with values from major evaluated nuclear data libraries:

ENDF/B-VIII.0, JENDL-5, JEFF-3.3, and TENDL-2021.
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Neutron
Energy
(E_n)

Experime
ntal
Cross-
Section
(barns)

ENDF/B-
VIII.0
(barns)

JENDL-5
(barns)

JEFF-3.3
(barns)

TENDL-
2021
(barns)

Referenc
e
(Experim
ent)

0.0334 eV 3.42 ± 0.27
Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Islam et al.

(2014)

0.0536 eV 2.75 ± 0.14
Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Uddin et al.

(2008)[1]

30 keV

(MACS)

0.105 ±

0.007

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Tessler et

al. (2022)

0.31 MeV

Value not

specified in

abstract

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Shi et al.

(1998)[2]

0.51 MeV

Value not

specified in

abstract

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Shi et al.

(1998)[2]

1.05 MeV

Value not

specified in

abstract

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Shi et al.

(1998)[2]

1.58 MeV

Value not

specified in

abstract

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Shi et al.

(1998)[2]

2.15 MeV
0.0085 ±

0.0007

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Ganesapa

ndy et al.

(2023)[3]

3.19 MeV
0.00574 ±

0.00050

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Data to be

retrieved

Ganesapa

ndy et al.

(2023)[3]

Note: "MACS" refers to the Maxwellian-averaged cross-section. The evaluated data from the

libraries would be retrieved from the respective databases at the specified neutron energies.
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Experimental Protocols
This section details the methodologies for the key experiments cited in this guide. The primary

method used in these studies is the activation technique.

Thermal Neutron Capture Cross-Section Measurement
at the TRIGA Mark-II Reactor

Objective: To measure the ⁷¹Ga(n,γ)⁷²Ga cross-section at thermal neutron energies of

0.0334 eV and 0.0536 eV.

Neutron Source: The experiments utilized the 3 MW TRIGA Mark-II research reactor at the

Atomic Energy Research Establishment in Dhaka, Bangladesh. A monochromatic neutron

beam was obtained using a powder diffractometer for the 0.0334 eV measurement and a

triple-axis spectrometer for the 0.0536 eV measurement.[1]

Target and Irradiation: High-purity gallium oxide (Ga₂O₃) powder was pressed into pellets

and used as the target material. The samples were irradiated with the monochromatic

neutron beam. Gold (¹⁹⁷Au) foils were used as flux monitors and were irradiated

simultaneously with the gallium samples.

Activity Measurement: After irradiation, the gamma-ray activity of the produced ⁷²Ga (half-life

of 14.1 hours) in the samples and the ¹⁹⁸Au in the monitor foils was measured using a high-

purity germanium (HPGe) detector.

Cross-Section Determination: The capture cross-section of ⁷¹Ga was determined relative to

the well-known cross-section of the ¹⁹⁷Au(n,γ)¹⁹⁸Au monitor reaction. Corrections were

applied for gamma-ray attenuation, neutron self-shielding, and detector efficiency.

Maxwellian-Averaged Cross-Section Measurement at the
Soreq Applied Research Accelerator Facility (SARAF)

Objective: To measure the Maxwellian-averaged neutron capture cross-section of ⁷¹Ga at a

stellar temperature of kT ≈ 40 keV.

Neutron Source: The experiment was performed at the SARAF using a high-intensity, quasi-

Maxwellian neutron beam produced via the ⁷Li(p,n)⁷Be reaction. A proton beam from the
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accelerator was directed onto a liquid-lithium target (LiLiT).

Target and Irradiation: A sample of natural gallium oxide (Ga₂O₃) was irradiated in the

neutron field.

Activity Measurement: The activity of the produced ⁷²Ga was measured by decay counting

using gamma-ray spectrometry with an HPGe detector.

Cross-Section Determination: The Maxwellian-averaged cross-section was determined from

the measured activity, the neutron flux, and the number of target nuclei.

Fast Neutron Capture Cross-Section Measurement at the
4.5 MV Van de Graaff Accelerator

Objective: To measure the ⁷¹Ga(n,γ)⁷²Ga cross-section at neutron energies of 0.31, 0.51,

1.05, and 1.58 MeV.[2]

Neutron Source: Monoenergetic neutrons were produced via the T(p,n)³He reaction using

the 4.5 MV Van de Graaff accelerator at the Institute of Heavy Ion Physics, Peking

University.[2]

Target and Irradiation: Gallium samples were irradiated with the neutron beam.

Activity Measurement: The activation technique was employed, where the activity of the

resulting ⁷²Ga was measured.

Cross-Section Determination: The cross-section was determined based on the measured

activity and the neutron fluence.

Fast Neutron Capture Cross-Section Measurement at the
FOTIA Facility, BARC

Objective: To measure the ⁷¹Ga(n,γ)⁷²Ga reaction cross-section in the fast neutron energy

range of 2.15 and 3.19 MeV.[3]

Neutron Source: The experiment was conducted at the Folded Tandem Ion Accelerator

(FOTIA) facility at the Bhabha Atomic Research Centre (BARC), Mumbai. Neutrons were
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generated using the ⁷Li(p,n)⁷Be reaction.[3][4]

Target and Irradiation: Gallium samples were irradiated with the produced neutron beam.

The neutron flux was determined using the ¹¹⁵In(n,n')¹¹⁵ᵐIn monitor reaction.[3]

Activity Measurement: The induced gamma activity of the ⁷²Ga in the samples was

measured using an HPGe detector.[3]

Cross-Section Determination: The cross-section was calculated from the measured activity,

neutron flux, and target parameters. A detailed uncertainty propagation and covariance

analysis was also performed.[3]

Mandatory Visualization
The following diagrams illustrate the typical experimental workflow for the activation technique

used in the majority of the cited neutron capture cross-section measurements.
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Caption: A typical workflow for the activation technique.
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Caption: Logical relationship for cross-section derivation.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b576915#validating-neutron-capture-cross-section-
measurements-for-gallium-71]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b576915#validating-neutron-capture-cross-section-measurements-for-gallium-71
https://www.benchchem.com/product/b576915#validating-neutron-capture-cross-section-measurements-for-gallium-71
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

